Cas no 608517-17-5 (Methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate)

Methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate is a versatile pyrimidine derivative characterized by its trifluoromethyl and ester functional groups. The trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical applications. The methyl ester moiety provides a reactive site for further derivatization, enabling the synthesis of amides, acids, or other functionalized intermediates. This compound is particularly useful as a building block in the development of pharmaceuticals, such as kinase inhibitors or antiviral agents, due to its electron-withdrawing properties and ability to modulate bioactivity. Its high purity and well-defined structure ensure consistent performance in synthetic routes. The compound is typically supplied as a crystalline solid with good solubility in common organic solvents, facilitating its use in various reaction conditions.
Methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate structure
608517-17-5 structure
Product Name:Methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate
CAS No:608517-17-5
MF:C7H5F3N2O2
MW:206.122011899948
MDL:MFCD11053753
CID:1083606
Update Time:2025-07-02

Methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate
    • Methyl 2-(trifluoromethyl)-5-pyrimidinecarboxylate
    • MDL： MFCD11053753
    • Inchi： 1S/C7H5F3N2O2/c1-14-5(13)4-2-11-6(12-3-4)7(8,9)10/h2-3H,1H3
    • InChI Key： CEPDGVKMMGJWOH-UHFFFAOYSA-N
    • SMILES： FC(C1N=CC(C(=O)OC)=CN=1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3

Methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M176924-1g
Methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate
 608517-17-5 97%
1g
 ¥1384.90 2023-09-01
Alichem
A033000117-1g
Methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate
 608517-17-5 98%
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 $278.53 2023-09-01
Alichem
A033000117-5g
Methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate
 608517-17-5 98%
5g
 $780.41 2023-09-01
TRC
B488865-50mg
methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate
 608517-17-5
50mg
 $ 50.00 2022-06-07
TRC
B488865-100mg
methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate
 608517-17-5
100mg
 $ 95.00 2022-06-07
TRC
B488865-500mg
methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate
 608517-17-5
500mg
 $ 320.00 2022-06-07
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FB07544-10g
methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate
 608517-17-5 97%
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 $800 2023-09-07
Chemenu
CM108300-5g
methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate
 608517-17-5 97%
5g
 $495 2021-08-06
Chemenu
CM108300-10g
methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate
 608517-17-5 97%
10g
 $825 2021-08-06
Chemenu
CM108300-25g
methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate
 608517-17-5 97%
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 $1650 2021-08-06

Methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:608517-17-5)Methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate
Order Number:A868872
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:14
Price ($):1540.0
Email:sales@amadischem.com

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608517-17-5 (Methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate) Related Products

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Amadis Chemical Company Limited
(CAS:608517-17-5)Methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate
A868872
Purity:99%
Quantity:10g
Price ($):1540.0
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